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For researchers, scientists, and drug development professionals, understanding the selectivity
of Gamma-Aminobutyric Acid (GABA) Transporter 1 (GAT1) inhibitors is crucial for designing
targeted therapeutic strategies and minimizing off-target effects. This guide provides a
comparative analysis of the selectivity profiles of commonly used GAT1 inhibitors, supported by
experimental data and detailed methodologies.

Data Presentation: GAT1 Inhibitor Selectivity

The following table summarizes the half-maximal inhibitory concentration (IC50) values of
several prominent GAT1 inhibitors against the four main GABA transporter subtypes: GAT1,
GAT2, GAT3, and the betaine/GABA transporter 1 (BGT1). This quantitative data allows for a
direct comparison of their potency and selectivity. Lower IC50 values indicate higher potency.
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GAT11C50 GAT21C50 GAT3IC50 BGT1 IC50

Inhibitor Species
(M) (M) (M) (M)
0.067

Tiagabine (synaptosom - - - Rat, Human
es), 0.1 (Ki)
0.13

7210

SKF-89976A (hGAT1), 550 (rGAT2) 944 (hGAT3) (hBGT) Human, Rat
0.64 (rGAT1)

NO-711 0.04 740 350 3570 Human
0.26 >200-fold >200-fold

Cl-966 (hGAT1), 1.2 selective over  selective over - Human, Rat
(rGAT1) GAT2/3 GAT2/3

SNAP-5114 388 (hGAT1) 21 (rGAT2) 5 (hGAT3) 140 Human, Rat

hGAT refers to human GAT, and rGAT refers to rat GAT. IC50 values can vary depending on the
experimental conditions and the species from which the transporters are derived.

Signaling Pathway and Mechanism of Action

GATL1 is a crucial component of the GABAergic synapse, responsible for the reuptake of GABA
from the synaptic cleft into presynaptic neurons and surrounding glial cells.[1] This process
terminates GABAergic signaling and maintains low extracellular GABA concentrations.
Inhibition of GAT1 blocks this reuptake, leading to an accumulation of GABA in the synaptic
cleft. This, in turn, enhances the activation of postsynaptic GABAA and GABAB receptors,
resulting in prolonged and strengthened inhibitory neurotransmission.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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